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Compound of Interest

Compound Name: C.I. Vat Green 9

Cat. No.: B1584405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet in-depth overview of C.I. Vat Green 9, a synthetic

dye with applications in various industrial processes. This document elucidates its molecular

characteristics, including noted discrepancies in its molecular formula and weight, and outlines

a common manufacturing protocol.

Molecular Identity and Physicochemical Properties
C.I. Vat Green 9 is a complex organic molecule, classified as a violanthrone derivative.[1] A

notable point of contention in existing literature is the precise molecular formula and,

consequently, the molecular weight of this compound. Multiple reputable sources report

conflicting data, a critical consideration for any quantitative experimental design or analysis.

One commonly cited molecular formula is C₃₄H₁₄N₂O₆, corresponding to a molecular weight of

546.5 g/mol .[2][3] Conversely, other sources identify the formula as C₃₄H₁₅NO₄, with a

molecular weight of 501.49 g/mol .[1][4] This discrepancy likely arises from different structural

interpretations or the presence of derivatives. For research purposes, it is imperative to

reference the specific CAS number (6369-65-9) and consult the certificate of analysis for the

particular batch in use.

A summary of the reported quantitative data is presented below for direct comparison.
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Property Value (Source 1) Value (Source 2)

Molecular Formula C₃₄H₁₄N₂O₆[2][3] C₃₄H₁₅NO₄[1][4]

Molecular Weight 546.5 g/mol [2][3] 501.49 g/mol [1][4]

CAS Number 6369-65-9[1][2][3][4] 6369-65-9[1][2][3][4]

Synthesis Protocol: Nitration of Violanthrone
The manufacturing of C.I. Vat Green 9 can be achieved through the nitration of

Dinaphtho[1,2,3-cd:3',2',1'-lm]perylene-5,10-dione, also known as violanthrone or purple

anthrone (C.I. 59800).[1][5] A representative experimental protocol is detailed below.

Materials:

Purple anthrone (C.I. 59800)

98% Nitric acid

Chloroacetic acid or glacial acetic acid

Ice water

Hydrochloric acid

Diffusing agent

Procedure:

Reaction Setup: In a suitable nitrification vessel, add 600 kg of chloroacetic acid mother

liquor.

Reactant Addition: Heat the mother liquor to 23-27°C and add 80 kg of purple anthrone. Stir

the mixture for 30 minutes to ensure suspension.

Nitration: Slowly add 80 kg of 98% nitric acid to the suspension. Maintain the temperature

and continue the nitration reaction for 2 hours.
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Precipitation and Filtration: Upon completion of the reaction, transfer the mixture to ice water

to dilute and precipitate the product. Filter the precipitate to isolate the crude product.

Neutralization: Resuspend the filter cake and beat for 30 minutes. Neutralize the mixture with

hydrochloric acid to a pH of 7-8.

Washing: Filter the neutralized product and wash with water until the filtrate is neutral.

Finishing: The resulting filter cake is then beaten, and a diffusing agent is added. The

product is subsequently ground and dried to yield the final C.I. Vat Green 9 dye.[5]

Application Workflow: Vat Dyeing Process
C.I. Vat Green 9 is a vat dye, meaning it is applied to a substrate in a soluble, reduced (leuco)

form, and then oxidized to its insoluble, colored state to fix it to the fibers. This process ensures

high fastness properties.

Caption: Workflow of the vat dyeing process.

While C.I. Vat Green 9 is primarily an industrial dye, its complex polycyclic aromatic structure

and stability may present opportunities for investigation in materials science and

photochemistry.[2] However, its direct application in drug development is not documented.

Professionals in this field should note its chemical properties and potential for derivatization in

the context of developing novel functional molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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